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Compound of Interest

Compound Name:

1,3-Bis(2,6-

diisopropylphenyl)imidazolidin-2-

ylidene

CAS No.: 258278-28-3

Cat. No.: B103921

Get Quote

Executive Summary
SIPr is a "saturated" NHC ligand. Unlike its unsaturated analog (IPr), the SIPr backbone lacks

the C4-C5 double bond. This structural difference results in significantly higher basicity (

of conjugate acid

25-26) compared to IPr (

21).

While SIPr is isolable as a free carbene, it is not air-stable. The term "air-stable" in literature

often refers to the metal complexes of SIPr (e.g., [Pd(SIPr)(cin)Cl]), or the salt precursors

(SIPr·HCl). The free carbene itself is highly sensitive to:

Moisture (Protonation): Due to high basicity, it scavenges protons instantly from trace water.

[1]
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Oxidation: It reacts with molecular oxygen to form urea derivatives, though this is kinetically

slower than hydrolysis due to steric shielding.

Operational Verdict: SIPr must be generated and handled under a strict inert atmosphere (

or Ar).

Mechanistic Basis of Sensitivity
Electronic Sensitivity (The Saturation Effect)
The saturation of the imidazole backbone removes the aromatic stabilization found in IPr. This

forces the electron density onto the C2 carbenic carbon, making SIPr a stronger

-donor and a stronger Brønsted base.

Consequence: SIPr reacts with moisture (water) orders of magnitude faster than IPr. It acts

as a "proton sponge" in the presence of wet solvents.

Steric Kinetic Protection
The bulky 2,6-diisopropylphenyl (Dipp) groups provide a "steric umbrella" around the carbene

center.

Effect: This prevents rapid dimerization (Wanzlick equilibrium) and slows down oxidative

attack by large oxidants. However, it cannot stop small molecules like

or

from eventually accessing the reactive center.

Decomposition Pathways
The following diagram illustrates the two primary failure modes when SIPr is exposed to non-

inert conditions.
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Sensitivity Profile
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Figure 1: Decomposition pathways of Free SIPr. Hydrolysis is the dominant rapid failure mode.

Comparative Stability Data
The following table contrasts SIPr with common analogs to contextualize its handling

requirements.
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Parameter
SIPr

(Saturated)

IPr

(Unsaturated)

IMes (Mes-

subst.)
Implication

Backbone

SIPr is more

flexible & basic.

[1]

(DMSO) ~25.4 ~21.2 ~20.8

SIPr is ~10,000x

more basic than

IPr.

Half-life (Air) < 1 minute Minutes to Hours Minutes

SIPr requires

stricter moisture

control.

Half-life (Soln)
Indefinite

(Dry/Inert)

Indefinite

(Dry/Inert)
Indefinite

Solvent dryness

is critical for SIPr.

State
Solid / Viscous

Oil
Solid Solid

SIPr can be

harder to

crystallize.

Experimental Protocol: Isolation of Free SIPr
Objective: Generate and isolate free SIPr from SIPr·HCl or SIPr·HBF4 salt for use in catalysis.

[2] Pre-requisites: Glovebox (

ppm) or strict Schlenk line technique.

Reagents & Materials
Precursor: SIPr·HCl (dried under vacuum at 60°C for 12h).

Base: Potassium bis(trimethylsilyl)amide (KHMDS) or KOtBu (sublimed grade).

Solvent: THF or Toluene (Distilled from Na/Benzophenone or passed through activated

alumina columns; stored over 4Å molecular sieves).

Filtration: Celite 545 (dried at 150°C).
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Step-by-Step Workflow
Suspension (Inert Atmosphere): In a glovebox, charge a Schlenk flask with SIPr·HCl (1.0

equiv) and suspend in dry THF (

).

Note: SIPr[1][2][3][4][5][6]·HCl is sparingly soluble; the free carbene will be soluble.

Deprotonation: Add KHMDS (1.05 equiv) solid in one portion.

Observation: The suspension will change texture as KCl precipitates and the free carbene

dissolves. Stir at Room Temp (RT) for 1–2 hours.

Why KHMDS? It generates volatile byproduct (HMDS) and soluble/insoluble salts that are

easily managed. KOtBu generates tBuOH which can protonate the carbene in equilibrium

if not removed.

Filtration: Filter the mixture through a pad of dry Celite (on a fritted glass funnel) to remove

KCl/LiCl salts.

Critical: The receiving flask must be flame-dried.[2]

Isolation: Evaporate volatiles under high vacuum (

mbar).

Result: SIPr is obtained as a white to off-white solid or viscous foam.

Storage: Store in a glovebox freezer (-30°C). Decomposition is accelerated by heat.

Validation (Self-Check)
Before using the isolated carbene, run a

NMR in

(dry).

Success Signal: A distinct peak at ~240–245 ppm (Carbene C2).
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Failure Signal: A peak at ~160 ppm indicates the Formamide (hydrolysis product) or ~150

ppm indicates Urea (oxidation).[1]

Handling & Troubleshooting Matrix
Issue Cause Corrective Action

Sticky/Oily Product
Incomplete solvent removal or

impurities.

Triturate with cold, dry

pentane. Free SIPr is soluble

in benzene/THF but less so in

cold pentane compared to

impurities.

White Precipitate in Solution
Hydrolysis (Formation of

SIPr·OH or Carbonate).

Check solvent water content

(Karl Fischer). Re-dry solvent

over Na/K alloy if necessary.

Loss of Catalytic Activity Carbene death via protonation.

Do not store stock solutions.

Generate in situ if isolation

quality cannot be guaranteed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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